5-[(2-Chloroethyl)amino]-2-benzofuran-1(3H)-one

• CAS RN: 612850-66-5
• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 5-(2-chloroethylamino)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C10H10ClNO2/c11-3-4-12-8-1-2-9-7(5-8)6-14-10(9)13/h1-2,5,12H,3-4,6H2
• InChI Key: VPWIAGQKAOWRIR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)NCCCl)C(=O)O1

Description

5-[(2-Chloroethyl)amino]-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 2-chloro-N-(1-oxo-1,3-dihydroisobenzofuran-5-yl)-acetamide (1.0 g, 4.43 mmol) in THF (15 ml) was added 2M borane-methyl sulfide complex solution in THF (6.6 ml, 13.2 mmol) under nitrogen. After stirred at 60° C. under nitrogen for 2 hours, the resulting mixture was cooled in an ice bath, followed by the addition of aqueous HCl solution. The mixture was stirred at room temperature for 20 minutes, then heated at 60° C. for 40 minutes. After cooled to room temperature, the mixture was basified with aqueous NaOH solution, and then it was partitioned between water (50 ml) and CHCl3 (50 ml). The aqueous layer was extracted with CHCl3 (2×50 ml). The combined organic layers were washed with water, dried over anhydrous Na2SO4 Removal of the solvent led to a crude product. Trituration of the crude product with MeOH gave 5-(2-chloro-ethylamino)-3H-isobenzofuran-1-one as a light brown solid (0.4 g, 42%).